Cas no 5444-54-2 ( )
structure
Product Name:
CAS No:5444-54-2
MF:C11H18N6
MW:234.300820827484
CID:941305
PubChem ID:3277565
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 6-(2-Diaethylaminoaethylamino)purin; 6-(2-Cyclopropyl-1-cyclopropylmethyl-ethyl)-4-hydroxy-2H-pyran-2-one; SureCN7402881; CTK0E6330; N,N-diethyl-N'-(7(9)H-purin-6-yl)-ethane-1,2-diamine; 2H-Pyran-2-one, 6-[2-cyclopropyl-1-(cyclopropylmethyl)ethyl]-4-hydroxy-;
- DTXSID00969582
- N~1~,N~1~-Diethyl-N~2~-(3H-purin-6-yl)ethane-1,2-diamine
- NSC-19120
- N,N-DIETHYL-N-(5H-PURIN-6-YL)ETHANE-1,2-DIAMINE
- 5444-54-2
- DS-011770
- NSC19120
-
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- Inchi: 1S/C11H18N6/c1-3-17(4-2)6-5-12-10-9-11(14-7-13-9)16-8-15-10/h7-8H,3-6H2,1-2H3,(H2,12,13,14,15,16)
- InChI Key: SHOCYFNKDPNXOO-UHFFFAOYSA-N
- SMILES: N(CC)(CC)CCNC1=C2C(=NC=N1)N=CN2
Computed Properties
- Exact Mass: 234.15954
- Monoisotopic Mass: 234.159
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 69.7Ų
Experimental Properties
- Density: 1.26
- Boiling Point: 345.8°C at 760 mmHg
- Flash Point: 162.9°C
- Refractive Index: 1.642
- PSA: 64.71
- LogP: 1.17960
Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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